Cas no 1092790-21-0 ((isoquinolin-7-yl)boronic acid)
1092790-21-0 structure
(isoquinolin-7-yl)boronic acid
1092790-21-0
C9H8BNO2
172.97632
MFCD08234617
1011042
(isoquinolin-7-yl)boronic acid Properties
Names and Identifiers
-
- Isoquinolin-7-ylboronic acid
- Isoquinolin-7-yl-7-boronic acid
- 7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOQUINOLINE
- Isoquinoline-7-boronic acid
- B-7-Isoquinolinylboronic acid
- (isoquinolin-7-yl)boronic acid
- +Expand
-
- MFCD08234617
- SVSZHSMOMDNMLS-UHFFFAOYSA-N
- InChI=1S/C9H8BNO2/c12-10(13)9-2-1-7-3-4-11-6-8(7)5-9/h1-6,12-13H
- OB(C1=CC2=C(C=C1)C=CN=C2)O
Computed Properties
- 173.064809g/mol
- 0
- 2
- 3
- 1
- 173.064809g/mol
- 173.064809g/mol
- 53.4Ų
- 13
- 177
- 0
- 0
- 0
- 0
- 0
- 1
Experimental Properties
- -0.08540
- 53.35000
- 419.1±37.0°C at 760 mmHg
- 1.28
(isoquinolin-7-yl)boronic acid Price
(isoquinolin-7-yl)boronic acid Suppliers
HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier
(CAS:1092790-21-0)
SUN YAO
18064098002
1248580055@qq.com
(isoquinolin-7-yl)boronic acid Related Literature
-
Miaomiao Liu,Alexander P. Martyn,Ronald J. Quinn Nat. Prod. Rep. 2022 39 2292
1092790-21-0 ((isoquinolin-7-yl)boronic acid) Related Products
- 371766-08-4(Isoquinolin-5-ylboronic acid)
- 721401-43-0(8-Isoquinolineboronic acid)
- 376581-24-7(Quinoline-6-boronic acid)
- 899438-92-7(Isoquinolin-6-ylboronic acid)
- 86-58-8(Quinolin-8-ylboronic acid)
- 13922-41-3(1-Naphthaleneboronic acid)
- 100622-34-2(9-Anthraceneboronic acid)
- 4612-26-4(1,4-Benzenediboronic acid)
- 1692-25-7(Pyridine-3-boronic acid)
- 1692-15-5(Pyridine-4-boronic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1092790-21-0)(isoquinolin-7-yl)boronic acid
99%
5g
378.0